![molecular formula C7H7ClN2O B1654355 1H-Pyrrolo[3,2-b]pyridin-3-ol;hydrochloride CAS No. 2225146-51-8](/img/structure/B1654355.png)
1H-Pyrrolo[3,2-b]pyridin-3-ol;hydrochloride
Overview
Description
1H-Pyrrolo[3,2-b]pyridin-3-ol hydrochloride is a chemical compound with the CAS Number: 2225146-51-8 . It has a molecular weight of 170.6 . The IUPAC name for this compound is 1H-pyrrolo[3,2-b]pyridin-3-ol hydrochloride .
Molecular Structure Analysis
The InChI code for 1H-Pyrrolo[3,2-b]pyridin-3-ol hydrochloride is 1S/C7H6N2O.ClH/c10-6-4-9-5-2-1-3-8-7(5)6;/h1-4,9-10H;1H . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
1H-Pyrrolo[3,2-b]pyridin-3-ol hydrochloride is a solid . Its SMILES string, which represents the structure of the molecule, is Oc1cnc2[nH]ccc2c1 .Scientific Research Applications
Synthesis and Characterization
One study focused on synthesizing a related heterocyclic compound and characterized its reactivity, including its potential in non-linear optics, which could be relevant for "1H-Pyrrolo[3,2-b]pyridin-3-ol;hydrochloride" derivatives. The compound was analyzed using various spectroscopic techniques, and its stability, as well as reactivity properties, were explored through computational methods, highlighting its applicability in developing new anti-cancer drugs (Murthy et al., 2017).
Novel Synthetic Routes
Research on developing novel synthetic routes for the production of 1H-pyrrolo[2,3-b]pyridines from 1-substituted 2-aminopyrroles has been documented, illustrating the chemical versatility and the potential for creating a wide array of derivatives for further application in medicinal chemistry (Brodrick & Wibberley, 1975).
Metal-Organic Frameworks
Another study explored the creation of metal-organic frameworks (MOFs) featuring H-bonded structures that resemble polycatenanes. This research may inform the design of new materials based on "this compound" derivatives, with potential applications in catalysis or molecular recognition (Ghosh & Bharadwaj, 2005).
Electrochromic and Ion Receptor Properties
The electrochromic and ion receptor properties of a polymer based on a pyrrole derivative were investigated, revealing strong stability and reversible redox processes. Such materials, akin to "this compound" derivatives, could find applications in metal recovery and ion sensing technologies (Mert, Demir, & Cihaner, 2013).
Alkaloid Derivatives from Natural Sources
The isolation of pyrrolidinoquinazoline alkaloids from natural sources and their characterization through X-ray diffraction and spectroscopy have been described. Such compounds offer insights into the structural diversity and biological activity of "this compound" derivatives, potentially guiding drug discovery efforts (Khan et al., 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1H-pyrrolo[3,2-b]pyridin-3-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O.ClH/c10-6-4-9-5-2-1-3-8-7(5)6;/h1-4,9-10H;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPPFUIVRTDQZAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=CN2)O)N=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2225146-51-8 | |
Record name | 1H-Pyrrolo[3,2-b]pyridin-3-ol, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2225146-51-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.